Cas no 1806853-28-0 (Methyl 4-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 4-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806853-28-0
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4806614
• Update Time: 2025-10-31

Methyl 4-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11F2N3O2/c1-18-9(17)2-7-8(4-15)6(3-14)5-16-10(7)11(12)13/h5,11H,2,4,15H2,1H3
• InChI Key： GPLYMCLALXURPN-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OC)=C(C(C#N)=CN=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: -0.1
• Topological Polar Surface Area: 89

Additional information on Methyl 4-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetate

Methyl 4-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1806853-28-0): A Comprehensive Overview

Methyl 4-(aminomethyl)-5-cyano-2-()pyridine-3-acetate, identified by its CAS number 1806853-28-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 4-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetate incorporates several key functional groups, including an aminomethyl side chain, a cyano group, and a difluoromethyl substituent. These features contribute to its unique chemical properties and make it a valuable scaffold for the development of novel bioactive molecules. The presence of the aminomethyl group, in particular, suggests potential for further derivatization and modification, enabling the synthesis of a wide range of analogs with tailored pharmacological profiles.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit various pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in Methyl 4-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetate may contribute to its potential as a lead compound in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its structural versatility. The combination of the cyano group and the difluoromethyl substituent can enhance binding affinity to biological targets, while the aminomethyl group provides a site for further chemical manipulation. This makes Methyl 4-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetate a promising candidate for medicinal chemistry campaigns aimed at identifying new drugs.

Recent research has highlighted the importance of fluorinated pyridines in drug design. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. In particular, difluoromethyl groups are known to improve metabolic stability and binding affinity. The presence of this group in Methyl 4-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetate underscores its potential as a building block for next-generation pharmaceuticals.

The cyano group in the molecular structure also plays a crucial role in determining the biological activity of this compound. Cyano-substituted pyridines have been shown to interact with various biological targets, including enzymes and receptors involved in disease pathways. This suggests that Methyl 4-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetate may have multiple therapeutic applications depending on how it is further developed and optimized.

In conclusion, Methyl 4-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1806853-28-0) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and selectivity. As research in this area continues to advance, compounds like Methyl 4-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-3-acetate are likely to play a crucial role in shaping the future of medicinal chemistry.